Cas no 2639458-02-7 (4-(tert-butoxy)carbonyl-4H,5H,6H,7H-1,3thiazolo5,4-bpyridine-2-carboxylic acid)

• Product Name: 4-(tert-butoxy)carbonyl-4H,5H,6H,7H-1,3thiazolo5,4-bpyridine-2-carboxylic acid
• CAS No: 2639458-02-7
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 5643731
• PubChem ID: 165903884
• Update Time: 2025-06-13

4-(tert-butoxy)carbonyl-4H,5H,6H,7H-1,3thiazolo5,4-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(tert-butoxy)carbonyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-b]pyridine-2-carboxylic acid
• 2639458-02-7
• EN300-27783705
• 4-(tert-butoxy)carbonyl-4H,5H,6H,7H-1,3thiazolo5,4-bpyridine-2-carboxylic acid

• Inchi： 1S/C12H16N2O4S/c1-12(2,3)18-11(17)14-6-4-5-7-9(14)19-8(13-7)10(15)16/h4-6H2,1-3H3,(H,15,16)
• InChI Key： DBENLMBZAKBBOR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC2=C1N(C(=O)OC(C)(C)C)CCC2

Computed Properties

• Exact Mass: 284.08307817g/mol
• Monoisotopic Mass: 284.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Additional information on 4-(tert-butoxy)carbonyl-4H,5H,6H,7H-1,3thiazolo5,4-bpyridine-2-carboxylic acid

Research Briefing on 4-(tert-butoxy)carbonyl-4H,5H,6H,7H-1,3thiazolo5,4-bpyridine-2-carboxylic acid (CAS: 2639458-02-7)

In recent years, the compound 4-(tert-butoxy)carbonyl-4H,5H,6H,7H-1,3thiazolo5,4-bpyridine-2-carboxylic acid (CAS: 2639458-02-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiazolo[5,4-b]pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in drug discovery and development. The tert-butoxycarbonyl (Boc) protecting group enhances its stability, making it a valuable intermediate in synthetic chemistry.

Recent studies have focused on the synthesis and functionalization of this compound to explore its biological activities. A 2023 publication in the *Journal of Medicinal Chemistry* highlighted its role as a key intermediate in the development of kinase inhibitors, which are crucial for targeting cancer and inflammatory diseases. The study demonstrated that modifications at the carboxylic acid moiety could significantly enhance binding affinity to specific kinase targets, paving the way for novel drug candidates.

Another groundbreaking study, published in *Bioorganic & Medicinal Chemistry Letters*, investigated the compound's utility in peptide coupling reactions. Researchers found that 4-(tert-butoxy)carbonyl-4H,5H,6H,7H-1,3thiazolo5,4-bpyridine-2-carboxylic acid could serve as an efficient coupling reagent, offering higher yields and fewer side products compared to traditional methods. This discovery has important implications for the synthesis of complex peptides and peptidomimetics, which are increasingly relevant in drug design.

In addition to its synthetic applications, the compound has also been explored for its intrinsic biological properties. A 2024 study in *ACS Chemical Biology* revealed that derivatives of this thiazolo[5,4-b]pyridine scaffold exhibit potent antimicrobial activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting its potential as a lead structure for new antibiotics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent pharmacokinetic studies, as reported in *Drug Metabolism and Disposition*, indicate that while the Boc-protected form improves stability, it may also reduce bioavailability. Researchers are now exploring alternative protecting groups or prodrug strategies to address this limitation and enhance therapeutic efficacy.

In conclusion, 4-(tert-butoxy)carbonyl-4H,5H,6H,7H-1,3thiazolo5,4-bpyridine-2-carboxylic acid (CAS: 2639458-02-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery, with ongoing studies aiming to unlock its full potential. Future research should focus on optimizing its physicochemical properties and expanding its therapeutic applications to meet unmet medical needs.